![molecular formula C19H16ClN3OS B2596108 N-(3-chloro-2-methylphenyl)-2-(6-phenylpyrimidin-4-ylthio)acetamide CAS No. 927967-82-6](/img/structure/B2596108.png)
N-(3-chloro-2-methylphenyl)-2-(6-phenylpyrimidin-4-ylthio)acetamide
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Description
N-(3-chloro-2-methylphenyl)-2-(6-phenylpyrimidin-4-ylthio)acetamide is a useful research compound. Its molecular formula is C19H16ClN3OS and its molecular weight is 369.87. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Research in organic synthesis and chemical characterization has led to the development of various methods for creating and analyzing compounds similar to N-(3-chloro-2-methylphenyl)-2-(6-phenylpyrimidin-4-ylthio)acetamide. These methods are crucial for producing compounds with potential biological activities. Studies focus on optimizing synthetic routes, understanding the structure-activity relationship (SAR), and exploring the physical and chemical properties of these molecules through techniques such as NMR, LC-MS/MS, and X-ray crystallography (Sharma et al., 2018; Severina et al., 2020).
Biological Interactions and Activities
The exploration of biological activities and interactions is another significant area of research for compounds like this compound. Studies have examined their potential as anticancer agents, anticonvulsant agents, and their ability to bind with biological targets such as DNA and proteins. Molecular docking studies are often conducted to predict the interaction between these compounds and biological targets, providing insights into their potential therapeutic applications (Raj, 2020; Gowda et al., 2007).
Molecular Mechanisms and Pharmacological Potential
Understanding the molecular mechanisms underlying the biological activities of these compounds is crucial for their development into therapeutic agents. Research often focuses on their interactions with cellular targets, the effect of structural modifications on biological activity, and their pharmacokinetic properties. These studies help in identifying potential applications in treating various diseases, including cancer, neurological disorders, and inflammation (Altenbach et al., 2008).
Properties
IUPAC Name |
N-(3-chloro-2-methylphenyl)-2-(6-phenylpyrimidin-4-yl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16ClN3OS/c1-13-15(20)8-5-9-16(13)23-18(24)11-25-19-10-17(21-12-22-19)14-6-3-2-4-7-14/h2-10,12H,11H2,1H3,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PONVHOHYVCOZKQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)NC(=O)CSC2=NC=NC(=C2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16ClN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.